Methyl 4-bromo-2-cyano-3-methoxybenzoate
Overview
Description
Methyl 4-bromo-2-cyano-3-methoxybenzoate, also known as MBCM, is a synthetic compound that has been used in scientific research for a variety of applications. It is a colorless, odorless, crystalline solid that is soluble in organic solvents. MBCM has been used in biological research to study the mechanism of action of various compounds, as well as for biochemical and physiological studies.
Scientific Research Applications
Methyl 4-bromo-2-cyano-3-methoxybenzoate has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in electrochemical reactions, and as a substrate in enzyme-catalyzed reactions. In addition, Methyl 4-bromo-2-cyano-3-methoxybenzoate has been used as a fluorescent probe for studying the structure and dynamics of proteins and other biological macromolecules.
Mechanism of Action
Methyl 4-bromo-2-cyano-3-methoxybenzoate is believed to act as an inhibitor of the enzyme cytochrome P450 (CYP) in the liver. CYP is responsible for the metabolism of many drugs and other compounds, and inhibition of this enzyme can lead to increased levels of these compounds in the body.
Biochemical and Physiological Effects
Methyl 4-bromo-2-cyano-3-methoxybenzoate has been shown to have several biochemical and physiological effects. In animal studies, Methyl 4-bromo-2-cyano-3-methoxybenzoate has been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties. In addition, it has been shown to inhibit the activity of the enzyme cytochrome P450, which can lead to increased levels of certain drugs in the body.
Advantages and Limitations for Lab Experiments
Methyl 4-bromo-2-cyano-3-methoxybenzoate has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and is also relatively easy to synthesize. In addition, it is a relatively stable compound, making it suitable for use in long-term experiments. However, Methyl 4-bromo-2-cyano-3-methoxybenzoate also has some limitations. It is not soluble in water, and is also not very soluble in organic solvents. This can make it difficult to use in certain types of experiments.
Future Directions
There are several potential future directions for research involving Methyl 4-bromo-2-cyano-3-methoxybenzoate. One potential area of research is to further investigate the mechanism of action of Methyl 4-bromo-2-cyano-3-methoxybenzoate in the body. In addition, further research could be done to explore the potential therapeutic applications of Methyl 4-bromo-2-cyano-3-methoxybenzoate, such as in the treatment of cancer or inflammation. Finally, further research could be done to explore the potential use of Methyl 4-bromo-2-cyano-3-methoxybenzoate as a fluorescent probe for studying the structure and dynamics of proteins and other biological macromolecules.
properties
IUPAC Name |
methyl 4-bromo-2-cyano-3-methoxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO3/c1-14-9-7(5-12)6(10(13)15-2)3-4-8(9)11/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYSFEAALLASQHR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1C#N)C(=O)OC)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-bromo-2-cyano-3-methoxybenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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